Cas no 2138081-20-4 (4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol)

4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol structure
2138081-20-4 structure
Product name:4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
CAS No:2138081-20-4
MF:C11H12F2OS
MW:230.274188995361
CID:6026928
PubChem ID:165962466

4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
    • EN300-1156236
    • 2138081-20-4
    • 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
    • Inchi: 1S/C11H12F2OS/c1-8-6-9(7-15-8)10(14)2-4-11(12,13)5-3-10/h2,4,6-7,14H,3,5H2,1H3
    • InChI Key: QUSZDNXYFJUQRQ-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC(=C1)C1(C=CC(CC1)(F)F)O

Computed Properties

  • Exact Mass: 230.05769250g/mol
  • Monoisotopic Mass: 230.05769250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.5Ų
  • XLogP3: 2.7

4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1156236-0.1g
4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
2138081-20-4
0.1g
$1144.0 2023-05-23
Enamine
EN300-1156236-2.5g
4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
2138081-20-4
2.5g
$2548.0 2023-05-23
Enamine
EN300-1156236-0.25g
4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
2138081-20-4
0.25g
$1196.0 2023-05-23
Enamine
EN300-1156236-0.5g
4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
2138081-20-4
0.5g
$1247.0 2023-05-23
Enamine
EN300-1156236-5.0g
4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
2138081-20-4
5g
$3770.0 2023-05-23
Enamine
EN300-1156236-10.0g
4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
2138081-20-4
10g
$5590.0 2023-05-23
Enamine
EN300-1156236-1.0g
4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
2138081-20-4
1g
$1299.0 2023-05-23
Enamine
EN300-1156236-0.05g
4,4-difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol
2138081-20-4
0.05g
$1091.0 2023-05-23

4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol Related Literature

Additional information on 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol

Introduction to 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol (CAS No. 2138081-20-4)

4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol, with the CAS number 2138081-20-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexenes and is characterized by its unique structural features, including the presence of difluoro substituents and a 5-methylthiophenyl group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The synthesis of 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol has been reported in several recent studies. One notable method involves the palladium-catalyzed coupling reaction of a suitable cyclohexene precursor with a 5-methylthiophenyl halide, followed by fluorination steps to introduce the difluoro substituents. This synthetic route not only provides high yields but also allows for the facile modification of the molecule, making it a versatile platform for drug discovery.

In terms of its biological activity, 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol has shown promising results in various assays. Preliminary studies have indicated that this compound exhibits potent anti-inflammatory properties, which could be attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol has also demonstrated activity against certain types of cancer cells. In vitro studies have shown that this compound can induce apoptosis in human breast cancer cells and inhibit cell proliferation in colon cancer cell lines. The mechanism underlying these effects is not yet fully understood but may involve the modulation of cell cycle checkpoints and the activation of pro-apoptotic pathways. These preliminary findings warrant further investigation to explore the potential use of 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol as an anticancer agent.

The pharmacokinetic properties of 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol have also been studied to assess its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug candidates. Additionally, it has shown low toxicity in animal models, suggesting a favorable safety profile. These characteristics make 4,4-Difluoro-1-(5-methylthiophen-3-y)cyclohexene--2-en--1--ol

The current research landscape surrounding 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol (CAS No. 2138081-20-4) is dynamic and rapidly evolving. Ongoing studies are focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. For instance, researchers are exploring the impact of different substituents on the cyclohexene ring and the thiophene moiety to identify more potent analogs with improved pharmacological properties.

In conclusion, 4,4-Difluoro-1-(5-methylthiophen-3-yl)cyclohex-2-en-1-ol (CAS No. 2138081-20-4) represents a promising compound with potential applications in both anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical evaluation. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.

Recommend Articles

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm